(2-Amino-3-nitro-5-pyridin-3-yl-phenyl)-cyclohexyl-methanone

• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol
• IUPAC Name: (2-amino-3-nitro-5-pyridin-3-ylphenyl)-cyclohexylmethanone
• InChI: InChI=1S/C18H19N3O3/c19-17-15(18(22)12-5-2-1-3-6-12)9-14(10-16(17)21(23)24)13-7-4-8-20-11-13/h4,7-12H,1-3,5-6,19H2
• InChI Key: FBNQKIJRPBYDTA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)C2=C(C(=CC(=C2)C3=CN=CC=C3)[N+](=O)[O-])N

Description

(2-Amino-3-nitro-5-pyridin-3-yl-phenyl)-cyclohexyl-methanone is a useful research compound. Its molecular formula is C18H19N3O3 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (2-amino-5-bromo-3-nitro-phenyl)-cyclohexyl-methanone (600 mg, 1.83 mmol) in DME (25 mL) was added, successively, pyridine-3-boronic acid 1,3-propanediol cyclic ester (388 mg, 2.38 mmol), (tetrakistriphenylphosphine) palladium(0) (212 mg, 0.18 mmol), and 1N NaHCO3 (3.7 mL, 3.7 mmol). The resulting mixture was stared at 90° C. for 90 minutes then cooled to room temperature. The reaction mixture was diluted with EtOAc (100 mL), washed with water (50 mL), brine (50 mL), dried (MgSO4), filtered and the filtrate concentrated in vacuo. The resulting residue was purified by flash chromatography (SiO2, hexanes to 3:1 hexanes:EtOAc) to afford 527 mg (89%) of the title compound as a pale orange solid: 1H NMR (CDCl3, 500 MHz) δ 8.92 (d, 1H), 8.69 (d, 1H), 8.66 (d, 1H), 8.31 (d, 1H), 8.20 (d, 1H), 7.71 (dd, 1H), 3.36 (m, 1H), 1.88 (m, 3H), 1.77 (m, 1H), 1.40-1.61 (m, 3H), 1.24-1.32 (m, 2H), 0.89 (m, 1H).